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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the 18 structural isomers of octane (C8H18),

detailing their physical and chemical properties, experimental analysis protocols, and structural

classifications. The information presented is intended to serve as a valuable resource for

professionals in chemical research, materials science, and pharmacology.

Introduction to Octane Isomers
Octane, with the molecular formula C8H18, is a saturated hydrocarbon belonging to the alkane

series. It exists as 18 structural isomers, each with the same molecular weight but distinct

arrangements of carbon atoms. This structural diversity leads to significant variations in their

physical and chemical properties, which are critical for their various applications, most notably

as components of gasoline. The degree of branching in the carbon chain is a key determinant

of these properties, influencing factors such as boiling point, melting point, density, and,

crucially, the octane rating, which is a measure of a fuel's resistance to knocking or autoignition

in an internal combustion engine.

Classification and Structure of C8H18 Isomers
The 18 structural isomers of C8H18 can be systematically classified based on the branching of

their carbon backbone. This classification aids in understanding the structure-property

relationships among the isomers. The primary classifications are straight-chain, singly-

branched, doubly-branched, triply-branched, and quadruply-branched alkanes.
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Classification of C8H18 Isomers

Straight-Chain Methylheptanes (Singly-Branched) Dimethylhexanes (Doubly-Branched) Ethylhexanes (Singly-Branched) Trimethylpentanes (Triply-Branched) Ethylmethylpentanes (Doubly-Branched) Tetramethylbutane (Quadruply-Branched)

C8H18 Isomers (18)

n-Octane 2-Methylheptane 3-Methylheptane 4-Methylheptane 2,2-Dimethylhexane 2,3-Dimethylhexane 2,4-Dimethylhexane 2,5-Dimethylhexane 3,3-Dimethylhexane 3,4-Dimethylhexane 3-Ethylhexane 2,2,3-Trimethylpentane 2,2,4-Trimethylpentane 2,3,3-Trimethylpentane 2,3,4-Trimethylpentane 3-Ethyl-2-methylpentane 3-Ethyl-3-methylpentane 2,2,3,3-Tetramethylbutane
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To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of C8H18
and Their Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196316#isomers-of-c8h18-and-their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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